4-Bromo-8-ethyl-2-methylquinoline
Description
Synthesis Analysis
Additionally, transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols contribute to the functionalization of this scaffold .
Molecular Structure Analysis
The structure of 4-Bromo-8-ethyl-2-methylquinoline consists of a benzene ring fused with a pyridine moiety. It is an essential segment of both natural and synthetic compounds, with potential applications in industrial and medicinal contexts .
Chemical Reactions Analysis
One notable reaction for synthesizing 2-methylquinoline is the Doebner–von Miller protocol. Researchers have successfully employed this method to obtain 2-methylquinoline derivatives. The reaction involves an Ullmann-type coupling, where nucleophilic substitution of bromine from 2-bromobenzaldehyde with sodium azide yields an azido complex intermediate .
Physical and Chemical Properties Analysis
Properties
CAS No. |
1070879-45-6 |
|---|---|
Molecular Formula |
C12H12BrN |
Molecular Weight |
250.13 g/mol |
IUPAC Name |
4-bromo-8-ethyl-2-methylquinoline |
InChI |
InChI=1S/C12H12BrN/c1-3-9-5-4-6-10-11(13)7-8(2)14-12(9)10/h4-7H,3H2,1-2H3 |
InChI Key |
FNIYMSFLQVYRBU-UHFFFAOYSA-N |
SMILES |
CCC1=C2C(=CC=C1)C(=CC(=N2)C)Br |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CC(=N2)C)Br |
Origin of Product |
United States |
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